Cas no 1864014-30-1 (4-[(Benzylsulfanyl)methyl]piperidine hydrochloride)

• Product Name: 4-[(Benzylsulfanyl)methyl]piperidine hydrochloride
• CAS No: 1864014-30-1
• MF: C₁₃H₂₀ClNS
• MW: 257.822601318359
• MDL: MFCD26793164
• CID: 5056432
• PubChem ID: 72716518
• Update Time: 2025-07-25

4-[(Benzylsulfanyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(benzylsulfanyl)methyl]piperidine hydrochloride
• 4-(benzylsulfanylmethyl)piperidine;hydrochloride
• 4-[(Benzylsulfanyl)methyl]piperidine hydrochloride

• MDL： MFCD26793164
• Inchi： 1S/C13H19NS.ClH/c1-2-4-12(5-3-1)10-15-11-13-6-8-14-9-7-13;/h1-5,13-14H,6-11H2;1H
• InChI Key： CIDTXORUEAJUBB-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 160
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(Benzylsulfanyl)methyl]piperidine hydrochloride

4-[(Benzylsulfanyl)methyl]piperidine hydrochloride: A Comprehensive Overview

4-[(Benzylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864014-30-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Benzylsulfanylmethylpiperidine hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

The molecular structure of 4-[(Benzylsulfanyl)methyl]piperidine hydrochloride consists of a piperidine ring substituted with a benzylsulfanyl methyl group. This substitution introduces a sulfur-containing moiety, which can significantly influence the compound's chemical reactivity and biological activity. The presence of the piperidine ring, a six-membered saturated heterocycle containing one nitrogen atom, contributes to the compound's stability and potential for forming hydrogen bonds, making it an attractive candidate for various chemical reactions.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly in the development of bioactive molecules. Benzylsulfanylmethylpiperidine hydrochloride has been explored for its potential as a precursor in the synthesis of more complex molecules with therapeutic applications. For instance, researchers have investigated its role in the development of neuroprotective agents and anti-inflammatory drugs, where its sulfur-containing group plays a crucial role in modulating biological activity.

In addition to its pharmacological applications, 4-[(Benzylsulfanyl)methyl]piperidine hydrochloride has also been studied for its role in organic synthesis. The compound serves as a versatile building block due to its ability to undergo various transformations, such as nucleophilic substitutions and oxidations. These transformations enable the creation of derivatives with enhanced bioavailability and selectivity, which are critical factors in drug design.

From a synthetic perspective, the preparation of Benzylsulfanylmethylpiperidine hydrochloride involves a multi-step process that typically includes the alkylation of piperidine with a benzylsulfanylmethyl group followed by protonation to form the hydrochloride salt. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The physicochemical properties of 4-[(Benzylsulfanyl)methyl]piperidine hydrochloride are also noteworthy. The compound exhibits moderate solubility in common organic solvents and is stable under standard storage conditions. Its melting point and boiling point have been characterized, providing essential data for its handling and application in various chemical processes.

Furthermore, the environmental impact of Benzylsulfanylmethylpiperidine hydrochloride has been assessed in recent studies. Researchers have evaluated its biodegradability and toxicity profiles, which are critical considerations for its use in industrial and pharmaceutical settings. These studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be environmentally friendly when used responsibly.

In conclusion, 4-[(Benzylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864014-30-1) is a compound with diverse applications and promising potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as an important molecule for future research and development.